Cas no 2639418-83-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid
• CAS No: 2639418-83-8
• MF: C₂₃H₁₇NO₆
• MW: 403.384186506271
• CID: 5641766
• PubChem ID: 165900906
• Update Time: 2025-05-21

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229132
• 2639418-83-8
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzene-1,3-dicarboxylic acid
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid

• Inchi： 1S/C23H17NO6/c25-21(26)13-9-10-20(18(11-13)22(27)28)24-23(29)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： FMNFBWAUQMFZIK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)O)=CC=1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.10558726g/mol
• Monoisotopic Mass: 403.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 113Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid

Research Brief on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid (CAS: 2639418-83-8)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid (CAS: 2639418-83-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and dicarboxylic acid functionality, has been explored for its potential applications in peptide synthesis, drug delivery systems, and biomaterial development. The unique structural features of this compound make it a versatile building block in the design of novel therapeutic agents and functional materials.

Recent studies have focused on the synthesis and characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid, with particular emphasis on its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and its incorporation into this dicarboxylic acid derivative allows for the development of new strategies in peptide chain elongation and modification. Researchers have reported improved yields and reduced side reactions when using this compound in SPPS, highlighting its potential to enhance the efficiency of peptide-based drug discovery.

In addition to its applications in peptide synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid has been investigated for its ability to form self-assembling hydrogels. The presence of both aromatic Fmoc groups and carboxylic acid functionalities enables this molecule to participate in π-π stacking and hydrogen bonding interactions, leading to the formation of stable nanostructures. These hydrogels have shown promise as scaffolds for tissue engineering and controlled drug release, with recent studies demonstrating their biocompatibility and tunable mechanical properties.

Another area of active research involves the use of this compound in the development of metal-organic frameworks (MOFs) for drug delivery applications. The dicarboxylic acid moiety can coordinate with metal ions to form porous structures capable of encapsulating therapeutic agents. Preliminary results suggest that MOFs derived from 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid exhibit high drug loading capacities and pH-responsive release profiles, making them attractive candidates for targeted cancer therapy.

Despite these promising developments, challenges remain in the large-scale production and purification of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid. Recent optimization studies have focused on improving synthetic routes to enhance yield and purity while reducing environmental impact. Green chemistry approaches, including the use of alternative solvents and catalysts, are being explored to make the production process more sustainable.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzene-1,3-dicarboxylic acid (CAS: 2639418-83-8) represents a multifunctional compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover new possibilities for this molecule, from advanced drug delivery systems to innovative biomaterials. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and biomedical technologies.